Z-Allo-thr(tbu)-oh dcha

• IUPAC Name: N-cyclohexylcyclohexanamine;(2S,3S)-3-[(2-methylpropan-2-yl)oxy]-2-(phenylmethoxycarbonylamino)butanoic acid
• InChI: InChI=1S/C16H23NO5.C12H23N/c1-11(22-16(2,3)4)13(14(18)19)17-15(20)21-10-12-8-6-5-7-9-12;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5-9,11,13H,10H2,1-4H3,(H,17,20)(H,18,19);11-13H,1-10H2/t11-,13-;/m0./s1
• InChI Key: STGGZKHUOOUVBV-JZKFLRDJSA-N
• Canonical SMILES: CC(C(C(=O)O)NC(=O)OCC1=CC=CC=C1)OC(C)(C)C.C1CCC(CC1)NC2CCCCC2
• Isomeric SMILES: C[C@@H]([C@@H](C(=O)O)NC(=O)OCC1=CC=CC=C1)OC(C)(C)C.C1CCC(CC1)NC2CCCCC2
• Molecular Formula: C28H46N2O5
• Molecular Weight: 490.7 g/mol

Description

Z-Allo-Thr-OMe is a derivative of L-allo-Threonine. It’s a type of CBZ-Amino Acids with the molecular formula C13H17NO5 and a molecular weight of 267.3.

Synthesis Analysis

The synthesis of Z-Allo-Thr-OMe can be achieved from L-Threonine, O-methyl-, methyl ester, and Benzyl chloroformate. Chemicalbook provides three synthetic routes.

Molecular Structure Analysis

The IUPAC name for Z-Allo-Thr-OMe is methyl (2S,3S)-3-hydroxy-2-(phenylmethoxycarbonylamino)butanoate. The InChI and Canonical SMILES are also provided.

Chemical Reactions Analysis

Z-Allo-Thr-OMe is a reactant used in the synthesis of the antibiotic Globomycin and its congener, SF-1902 A5.

Physical And Chemical Properties Analysis

The physical and chemical properties of Z-Allo-Thr-OMe include its molecular weight of 267.3 and its molecular formula of C13H17NO5.

Scientific Research Applications

Synthesis and Peptide Research

• The synthesis of protected glycopeptides, such as Z-Thr(tBu)-Ala-Thr-[α-D-Gal(Bzl)4]-Thr(tBu)-NHNH-Boc, showcases a stepwise coupling strategy. This method could be relevant to understanding the synthesis processes involving Z-Allo-thr(tbu)-oh dcha, as it involves protected amino acids and glycosylation, which are key in peptide synthesis and modification (Gobbo et al., 1988).
• Studies on the sensitivity to racemization of activated residues in couplings of N-benzyloxycarbonyldipeptides explore the stereochemical purity of products, including residues like Thr(tBu), which are closely related to the Z-Allo-thr(tbu)-oh dcha chemistry (Benoiton et al., 2009).
• An improved synthesis of protected d-allothreonine derivatives from l-threonine has been described, highlighting methods that could potentially be applied to or inform the synthesis and application of Z-Allo-thr(tbu)-oh dcha (Kikuchi & Konno, 2013).

Material Science and Thermal Coatings

• Research on thermal barrier coatings (TBCs) with low thermal conductivity, such as La2O3-ZrO2-CeO2 (LZC)/Y2O3-stabilized ZrO2 (YSZ) coatings, discusses the development of materials with enhanced thermal performance. This research demonstrates the broader applicative context of materials research, potentially relevant to the chemistry of Z-Allo-thr(tbu)-oh dcha (Shen et al., 2019).

Photocatalysis

• The fabrication of a Z-scheme BiFeO3-g-C3N4-WO3 photocatalyst for water reduction and 2,4-dichlorophenol degradation under visible light irradiation demonstrates the application of novel materials in environmental remediation. This research could provide insight into potential photocatalytic or environmental applications of Z-Allo-thr(tbu)-oh dcha related compounds (Ali et al., 2020).